Cas no 26870-72-4 (4,6-Dichloro-2-(4-chlorophenyl)pyrimidine)

4,6-Dichloro-2-(4-chlorophenyl)pyrimidine is a halogenated pyrimidine derivative widely used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structure features reactive chlorine substituents at the 4- and 6-positions, enabling efficient nucleophilic substitution reactions for further functionalization. The 4-chlorophenyl group enhances stability and influences electronic properties, making it valuable for constructing heterocyclic frameworks. This compound is favored for its high purity, consistent reactivity, and compatibility with diverse reaction conditions. Its utility spans the development of active pharmaceutical ingredients (APIs) and specialized fine chemicals, where precise molecular modifications are critical. Proper handling under controlled conditions is recommended due to its halogenated nature.
4,6-Dichloro-2-(4-chlorophenyl)pyrimidine structure
26870-72-4 structure
Product Name:4,6-Dichloro-2-(4-chlorophenyl)pyrimidine
CAS No:26870-72-4
MF:C10H5Cl3N2
MW:259.519098997116
CID:870381
PubChem ID:22353517
Update Time:2025-06-07

4,6-Dichloro-2-(4-chlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL3166068
    • 2-(4-CHLOROPHENYL)-4,6-DICHLOROPYRIMIDINE
    • 4,6-dichloro-2-(p-chlorophenyl)-pyrimidine
    • GFMYIEIPQDGPCN-UHFFFAOYSA-N
    • AKOS012923817
    • G72891
    • 4,6-dichloro-2-(4-chlorophenyl)pyrimidine
    • 26870-72-4
    • 4,6-Dichloro-2-(4-chlorophenyl)pyrimidine
    • Inchi: 1S/C10H5Cl3N2/c11-7-3-1-6(2-4-7)10-14-8(12)5-9(13)15-10/h1-5H
    • InChI Key: GFMYIEIPQDGPCN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1N=C(C=C(N=1)Cl)Cl

Computed Properties

  • Exact Mass: 257.951831g/mol
  • Monoisotopic Mass: 257.951831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 25.8Ų

4,6-Dichloro-2-(4-chlorophenyl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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